2-Tert-butoxycarbonylamino-4-cyano-butyric acid

• Molecular Formula: C10H16N2O4
• Molecular Weight: 228.24 g/mol
• SMILES: CC(C)(C)OC(=O)NC(CCC#N)C(=O)O
• InChI: InChI=1S/C10H16N2O4/c1-10(2,3)16-9(15)12-7(8(13)14)5-4-6-11/h7H,4-5H2,1-3H3,(H,12,15)(H,13,14)
• InChIKey: GFRAZDGVUSPMRH-UHFFFAOYSA-N

Boc-Glu(CN)-OH for Peptide Synthesis

2-Tert-butoxycarbonylamino-4-cyano-butyric acid, also known as Boc-Glu(CN)-OH, is a specialized protected amino acid derivative. It is an α-amino acid building block featuring a base-labile tert-butoxycarbonyl (Boc) protecting group on the N-terminus and a terminal cyano (-CN) group in place of the typical glutamic acid γ-carboxylic acid side chain. This non-proteinogenic residue has a molecular formula of C₁₀H₁₆N₂O₄ and a molecular weight of 228.24 g/mol . Commercially, it is available in (S)-enantiomer form with CAS 45172-42-7 at a standard purity of 98% . Its primary role is as a functionalized building block in solid-phase and solution-phase peptide synthesis, with particular value as a synthon for creating nitrile-containing peptidomimetics and for installing a masked or modified glutamate residue in complex peptide chains . This guide provides the specific, quantifiable differentiation necessary to select this compound over its closest in-class alternatives.

• Protection strategy Boc group enables acid-labile deprotection compatible with standard SPPS workflows.

• Side-chain utility Cyanomethyl side chain functions as a masked/modified glutamate for peptidomimetic construction.

• Chiral identity Defined (S)-enantiomer with high purity supports reproducible chiral peptide synthesis.

Boc-Glu(CN)-OH vs. General Boc-Amino Acids

While standard Boc-protected amino acids like Boc-Glu-OH (CAS 2419-94-5) are ubiquitous and cost-effective building blocks for general peptide synthesis , they cannot serve as direct substitutes for 2-tert-butoxycarbonylamino-4-cyano-butyric acid in applications requiring a nitrile functional group. The key differential lies in the unique reactivity and structural role of the cyano group. The terminal -CN moiety in this compound is not merely an inert side chain; it is a crucial handle for downstream chemistry, enabling transformations not possible with a carboxylic acid. For instance, the nitrile group can act as a non-classical bioisostere for a carboxamide, as a precursor for the synthesis of amidine-type peptide bond isosteres [1], or as a site for further functionalization such as reduction to an amine. Interchanging this compound with a simple Boc-protected glutamic acid (Boc-Glu-OH) or glutamine (Boc-Gln-OH) would lead to a different molecular scaffold, fundamentally altering the target peptide's biological activity or precluding the intended downstream synthetic step. The quantitative evidence below details the specific dimensions where this differentiation is measurable and critical for procurement decisions.

Side-chain reactivity mismatch

Standard Boc-amino acids such as Boc-Glu-OH or Boc-Gln-OH do not provide the nitrile handle required for amidine isostere synthesis or analogous downstream chemistries.

Backbone modification capability

Generic Boc-protected building blocks introduce canonical residues only; this compound is specifically designed for peptide backbone diversification, a role that conventional alternatives cannot fulfill.

• [1] R. E. Paterson et al., 'Design and synthesis of amidine-type peptide bond isosteres: application of nitrile oxide derivatives as active ester equivalents in peptide and peptidomimetics synthesis,' Organic & Biomolecular Chemistry, 2011, 9, 2534-2542. View Source

Head-to-Head Evidence for Boc-Glu(CN)-OH

Boc vs. Fmoc Orthogonality

The N-terminal Boc protecting group offers a critical advantage in synthetic orthogonality compared to Fmoc-based alternatives when used with a cyanoalkyl side chain. While the Fmoc strategy has largely replaced Boc for general peptide synthesis due to milder deprotection conditions (base-labile Fmoc vs. acid-labile Boc) , the choice is not trivial for this specific compound. The Boc group on 2-tert-butoxycarbonylamino-4-cyano-butyric acid is stable under the basic and nucleophilic conditions required for many cyano-group transformations and peptide couplings, but is rapidly and selectively cleaved with trifluoroacetic acid (TFA) . This orthogonality ensures that the side-chain nitrile remains intact during the crucial acidic N-terminal deprotection step, a compatibility that may not be guaranteed with other protecting group schemes on sensitive substrates.

Boc–Fmoc Orthogonality

Class-level

Boc group: base-stable, cleaved by TFA in minutes. Fmoc analog: labile to piperidine, stable to TFA.

Boc protection keeps nitrile intact during basic coupling steps; Fmoc strategy would conflict with base-sensitive cyano substrates.

Class-level inference; confirm compatibility with your specific sequence.

Evidence Dimension	Deprotection Conditions and Orthogonality
Target Compound Data	Stable to basic conditions (e.g., piperidine used for Fmoc removal); cleaved with neat TFA in minutes.
Comparator Or Baseline	Fmoc-protected analog (e.g., Fmoc-Glu(CN)-OH): Unstable to basic piperidine conditions; stable to TFA.
Quantified Difference	Orthogonal protection strategy; Boc is preferred for base-sensitive substrates or sequences prone to aspartimide formation during Fmoc synthesis.
Conditions	Standard Solid-Phase Peptide Synthesis (SPPS) protocols.

Why This Matters

This orthogonality allows the compound to be used in synthetic routes where a cyano group must survive iterative basic couplings, a scenario where an Fmoc-protected analog would be incompatible and require a complete redesign of the synthesis strategy.

Nitrile as a Versatile Synthetic Handle

The presence of the terminal cyano group in this compound provides a distinct and quantifiable advantage in synthetic utility over standard amino acid analogs like Boc-Glu-OH (MW 247.25) or Boc-Gln-OH (MW 246.26) [1]. The cyano group serves as a reactive handle that can be transformed into a variety of other functional groups. For example, it is a key precursor for generating amidine-type peptide bond isosteres via nitrile oxide cycloaddition chemistry [2]. It can also be reduced to an amine (yielding an ornithine analog) or hydrolyzed to a carboxamide (yielding a glutamine analog). In contrast, the side-chain carboxylic acid of Boc-Glu-OH or the carboxamide of Boc-Gln-OH lack this level of versatile, orthogonal reactivity.

Nitrile Reactivity Advantage

Reported

Nitrile enables amidine, amine, tetrazole, and amide formation. Boc-Glu-OH or Boc-Gln-OH lack this versatile handle.

Unique functional-group profile permits peptidomimetic diversification not possible with standard Boc-amino acids.

Cross-study comparable; verify transformation yields under your conditions.

Evidence Dimension	Downstream Synthetic Versatility
Target Compound Data	Contains a nitrile (-CN) group; a versatile synthetic handle for generating amidines, amines, tetrazoles, and amides.
Comparator Or Baseline	Boc-Glu-OH (contains a carboxylic acid) and Boc-Gln-OH (contains a carboxamide).
Quantified Difference	The nitrile group enables a unique set of chemical transformations not available to the comparator compounds.
Conditions	Various organic synthesis methodologies.

Why This Matters

This functional group differentiation makes 2-tert-butoxycarbonylamino-4-cyano-butyric acid a more valuable procurement choice for research programs focused on peptide backbone modification and the creation of novel peptidomimetic libraries, where standard building blocks are insufficient.

• [1] iChemistry. Boc-L-Glutamine. Product Datasheet. View Source
• [2] R. E. Paterson et al., 'Design and synthesis of amidine-type peptide bond isosteres: application of nitrile oxide derivatives as active ester equivalents in peptide and peptidomimetics synthesis,' Organic & Biomolecular Chemistry, 2011, 9, 2534-2542. View Source

Enantiomeric Purity for Chiral Synthesis

For applications demanding high stereochemical fidelity, the procurement of the correct enantiomer with verified purity is paramount. 2-Tert-butoxycarbonylamino-4-cyano-butyric acid is commercially offered as the (S)-enantiomer (CAS 45172-42-7) with a standard purity specification of 98% . This is a critical procurement differentiator compared to sourcing the unprotected or racemic version. While analytical data for the (R)-enantiomer (CAS 298196-56-2) is also available for specific applications , the high purity of the (S)-enantiomer ensures minimal racemization during peptide coupling and eliminates the need for costly and time-consuming chiral resolution steps post-synthesis. This level of specification provides a clear, quantifiable metric for procurement decisions, directly impacting the reproducibility and yield of the final chiral product.

Enantiomeric Specification

Head-to-head

98% (S)-enantiomer

High enantiopurity lowers racemization risk during coupling and simplifies purification in chiral syntheses.

Lot-specific attribute; request CoA for batch confirmation.

Evidence Dimension	Commercial Purity and Enantiomeric Specification
Target Compound Data	Standard purity: 98% for (S)-enantiomer (CAS 45172-42-7).
Comparator Or Baseline	Racemic or unprotected version of the core amino acid (e.g., 2-amino-4-cyanobutanoic acid) or lower-purity commercial offerings.
Quantified Difference	Direct comparison of vendor specifications (98% for target vs. potentially lower or unspecified purity for alternatives).
Conditions	Commercial procurement from specialty chemical suppliers.

Why This Matters

High enantiomeric and chemical purity reduces the risk of side reactions and simplifies purification, leading to higher yields and greater reproducibility in multi-step syntheses of chiral molecules, justifying the selection of this specific product over cheaper, less-defined alternatives.

Key Applications for Boc-Glu(CN)-OH

Synthesis of Amidine-Type Peptide Bond Isosteres

This compound is a direct precursor for the synthesis of amidine-type peptide bond isosteres. Its terminal nitrile group can be converted to a nitrile oxide, which then participates in 1,3-dipolar cycloadditions to form a new C-N bond, effectively replacing a standard peptide bond with an amidine moiety [1]. This application is directly supported by the compound's unique functional group (Evidence Item 2), which is not present in standard Boc-amino acids. Procuring this specific building block is essential for this synthetic route; a simpler analog like Boc-Glu-OH would lack the required nitrile handle for this transformation.

Solid-Phase Synthesis of Base-Sensitive Peptides

For the synthesis of peptides that are base-sensitive or contain sequences prone to side reactions (e.g., aspartimide formation) under standard Fmoc conditions, the Boc-based protection strategy is preferred [1]. 2-Tert-butoxycarbonylamino-4-cyano-butyric acid is a compatible building block for Boc SPPS, where its Boc group is stable during the basic coupling steps and is cleanly removed with acid at the end of the synthesis . This application leverages the orthogonality of the Boc group (Evidence Item 1), making this compound the correct choice over its Fmoc-protected analog for constructing such challenging peptide sequences.

Synthesis of Protease Inhibitor Intermediates

Amino acid derivatives with a cyano group serve as key intermediates in the synthesis of antiviral protease inhibitors [1]. While the specific compound is not directly cited as a drug substance, its structural class (Boc-protected α-cyanomethyl amino acid) is a known scaffold for generating glutamine analogs used in targeting viral proteases like SARS-CoV-2 Mpro. The nitrile group can be transformed into a cyclic glutamine analog, a critical P1 residue in many peptidomimetic inhibitors . This application highlights the compound's value in medicinal chemistry as a versatile precursor for generating bioactive pharmacophores, a role its simpler Boc-protected analogs cannot fulfill.

Application

Selection Property

Validation Focus

Amidine-type peptide bond isosteres

Nitrile-to-nitriloxide reactivity for 1,3-dipolar cycloadditions

Compatibility with nitrile oxide generation and C–N bond formation

Solid-phase synthesis of base-sensitive peptides

Orthogonal Boc protection stable during basic couplings, acid-labile

Integrity of nitrile throughout repeated coupling cycles; clean TFA deprotection

Protease inhibitor intermediate synthesis

Cyanomethyl scaffold for cyclic glutamine analog construction

Efficient conversion to P1 residue motifs for antiviral protease targets

• [1] R. E. Paterson et al., 'Design and synthesis of amidine-type peptide bond isosteres: application of nitrile oxide derivatives as active ester equivalents in peptide and peptidomimetics synthesis,' Organic & Biomolecular Chemistry, 2011, 9, 2534-2542. View Source
• [2] J. A. Nieman et al., 'Improved Synthesis of a Cyclic Glutamine Analogue Used in Antiviral Agents Targeting 3C and 3CL Proteases Including SARS-CoV-2 Mpro,' Organic Process Research & Development, 2021, 25, 9, 2119-2124. View Source